Cas no 21358-14-5 (3-(Phenoxymethyl)-4-(p-tolyl)-1H-1,2,4-triazole-5(4H)-thione)

• Product Name: 3-(Phenoxymethyl)-4-(p-tolyl)-1H-1,2,4-triazole-5(4H)-thione
• CAS No: 21358-14-5
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 3052826
• PubChem ID: 764333
• Update Time: 2025-04-21

3-(Phenoxymethyl)-4-(p-tolyl)-1H-1,2,4-triazole-5(4H)-thione Chemical and Physical Properties

Names and Identifiers

• 3-(Phenoxymethyl)-4-(p-tolyl)-1H-1,2,4-triazole-5(4H)-thione
• CHEMBL1451691
• 4-(4-methylphenyl)-3-(phenoxymethyl)-1H-1,2,4-triazole-5-thione
• CCG-15983
• SR-01000418064
• MLS000710601
• AB00092806-01
• Oprea1_595875
• 4-(4-methylphenyl)-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol
• HMS2663C04
• SR-01000418064-1
• 5-Phenoxymethyl-4-p-tolyl-4H-[1,2,4]triazole-3-thiol
• STL271906
• AKOS000276232
• 21358-14-5
• 644-791-6
• AKOS002308429
• STL264855
• SMR000280368
• SALOR-INT L443212-1EA
• 4-(4-methylphenyl)-5-(phenoxymethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• DTXSID701322272

• Inchi： 1S/C16H15N3OS/c1-12-7-9-13(10-8-12)19-15(17-18-16(19)21)11-20-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,18,21)
• InChI Key： KHMGQCYNQSFECJ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(COC2C=CC=CC=2)N1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 297.09358328Da
• Monoisotopic Mass: 297.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 69Ų